molecular formula C19H16N4O6 B2499709 (E)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(3-nitrophenyl)acrylamide CAS No. 865286-92-6

(E)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(3-nitrophenyl)acrylamide

Cat. No. B2499709
CAS RN: 865286-92-6
M. Wt: 396.359
InChI Key: HATPKHPMKJOAKB-VOTSOKGWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(3-nitrophenyl)acrylamide, commonly known as DOA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. DOA is a heterocyclic compound that belongs to the oxadiazole family and has a unique chemical structure that makes it an attractive target for research.

Scientific Research Applications

Structural Characterization and Synthesis

Compounds with structural similarities to the specified chemical, including derivatives of 1,3,4-oxadiazole, have been synthesized and structurally characterized to understand their chemical properties and potential as building blocks in pharmaceutical and material sciences. For example, the synthesis and structural characterization of S-substituted derivatives of 5-(2-nitrostyryl)-1,3,4-oxadiazole-2-thiol have been reported, showcasing the versatility of oxadiazole derivatives in chemical synthesis (Abbasi et al., 2013).

Antimicrobial and Antifungal Applications

Research into 1,3,4-oxadiazole-based chalcone derivatives, closely related to the compound , has shown promising antimicrobial properties against multidrug-resistant bacteria and fungi, suggesting the potential of oxadiazole compounds in developing new antimicrobial agents (Joshi & Parikh, 2013).

Anticancer Properties

The search for novel anticancer agents has led to the synthesis of oxadiazole derivatives with significant anti-proliferative activity against various cancer cell lines. Studies on N-Mannich bases of 1,3,4-oxadiazole and their antimicrobial and anti-proliferative activities highlight the potential of these compounds in cancer research (Al-Wahaibi et al., 2021).

Material Science Applications

Oxadiazole derivatives have been explored for their applications in material science, including the development of UV cross-linkable polymers with potential use in various industrial and technological applications. For instance, the synthesis and characterization of polymers based on triazine and oxadiazole demonstrate the utility of these compounds in creating materials with desirable thermal and photophysical properties (Suresh et al., 2016).

properties

IUPAC Name

(E)-N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-(3-nitrophenyl)prop-2-enamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H16N4O6/c1-27-15-9-13(10-16(11-15)28-2)18-21-22-19(29-18)20-17(24)7-6-12-4-3-5-14(8-12)23(25)26/h3-11H,1-2H3,(H,20,22,24)/b7-6+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HATPKHPMKJOAKB-VOTSOKGWSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)C=CC3=CC(=CC=C3)[N+](=O)[O-])OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

COC1=CC(=CC(=C1)C2=NN=C(O2)NC(=O)/C=C/C3=CC(=CC=C3)[N+](=O)[O-])OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H16N4O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

396.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-3-(3-nitrophenyl)acrylamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.